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Cat. No.: B1664644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Carboxyfluorescein Diacetate (5-CFDA)

and its application in cell viability assays. It covers the core principles, detailed experimental

protocols, data interpretation, and troubleshooting, offering a robust resource for laboratory

use.

Core Principle: Mechanism of Action
5-CFDA is a non-fluorescent, cell-permeable compound that serves as a reliable indicator of

cell viability by measuring two key cellular functions: enzymatic activity and membrane integrity.

[1]

The mechanism unfolds in a two-step process within a healthy, viable cell:

Passive Diffusion: The electrically neutral 5-CFDA freely crosses the intact membrane of

both live and dead cells.[2][3]

Enzymatic Conversion: Once inside a live cell, ubiquitous intracellular esterase enzymes

cleave the diacetate groups from the 5-CFDA molecule.[4][5] This hydrolysis reaction yields

5-Carboxyfluorescein (5-CF).[4][5]

Fluorescence and Retention: 5-CF is a highly fluorescent molecule that is also membrane-

impermeant due to its newly acquired negative charge.[5][6][7] Consequently, it is retained
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within cells that have both active esterases and an intact membrane, leading to a strong

green fluorescent signal.[4][7]

In contrast, cells with compromised membranes cannot retain the fluorescent product, and

dead cells lack the necessary esterase activity for the conversion, resulting in minimal to no

fluorescence.[7] This clear distinction allows for the accurate quantification of the live cell

population using methods like flow cytometry or fluorescence microscopy.[4]
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Start:
Cell Preparation

Prepare single-cell suspension
(1x10^6 cells/mL in PBS)

Add 5-CFDA working solution
(final conc. 1-10 µM)

Incubate 15-30 min
at 37°C, protected from light

Centrifuge (e.g., 400 x g, 5 min)
and discard supernatant

Wash cells twice with
ice-cold PBS or complete medium

Resuspend cell pellet in
ice-cold Flow Cytometry Staining Buffer

Acquire data on flow cytometer
(FITC/GFP channel, Ex/Em ~495/519 nm)

End:
Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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